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Compound of Interest

Compound Name: (S)-(-)-tert-Butylsulfinamide

Cat. No.: B136552

An In-depth Technical Guide to the Safety and Handling of (S)-(-)-tert-Butylsulfinamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a certified Safety Data Sheet (SDS). Always consult the official SDS
from your supplier before handling this chemical and adhere to all institutional and regulatory
safety protocols.

Chemical Identification and Properties

(S)-(-)-tert-Butylsulfinamide, also known as (S)-(-)-2-Methyl-2-propanesulfinamide, is a vital
chiral auxiliary in asymmetric synthesis, particularly for the creation of chiral amines.[1][2] Its
effectiveness relies on its unique structural properties, but these also dictate specific handling
and safety requirements.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b136552?utm_src=pdf-interest
https://www.benchchem.com/product/b136552?utm_src=pdf-body
https://www.benchchem.com/product/b136552?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tert-Butanesulfinamide
https://www.benchchem.com/product/b136552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name (S)-2-methylpropane-2-sulfinamide[3]
(S)-(-)-2-Methyl-2-propanesulfinamide, (S)-tert-

Synonyms ] )
butanesulfinamide[3][4]

CAS Number 343338-28-3[3][4]

Molecular Formula CaH11NOS[3][4]

Molecular Weight 121.20 g/mol [1][3]

Physical and Chemical Properties

Property Value Source
Physical State Solid, crystalline powder [1]
Appearance White to off-white [1]
Melting Point 101 - 105 °C (213.8 - 221 °F) [11[5]
Odor No information available [5]

N Stable under normal
Stability - ) - [41[6]
conditions; moisture sensitive

Hazard Identification and Classification

(S)-(-)-tert-Butylsulfinamide is classified as a hazardous substance. The primary hazards are
related to irritation of the skin, eyes, and respiratory system.[3][7]

GHS Hazard Statements

e H315: Causes skin irritation.[3][7]
e H319: Causes serious eye irritation.[3][7]
o H335: May cause respiratory irritation.[3][7]

e H302: Harmful if swallowed (Reported in some, but not all, notifications).[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://en.wikipedia.org/wiki/Tert-Butanesulfinamide
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://en.wikipedia.org/wiki/Tert-Butanesulfinamide
https://en.wikipedia.org/wiki/Tert-Butanesulfinamide
https://en.wikipedia.org/wiki/Tert-Butanesulfinamide
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b136552?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11355477
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements (Selected)

P261: Avoid breathing dust.[8]

P264: Wash skin thoroughly after handling.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]
P302+P352: IF ON SKIN: Wash with plenty of water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to ensure user safety and maintain the integrity of

the reagent.

Protocol for Engineering Controls and Personal
Protective Equipment (PPE)

Ventilation: All handling of solid (S)-(-)-tert-Butylsulfinamide and its solutions must be
conducted in a properly functioning chemical fume hood to minimize inhalation of dust or
vapors.[7][8]

Eye Protection: Wear chemical safety goggles with side shields or a face shield that
complies with European Standard EN166 or OSHA 29 CFR 1910.133.[4][6]

Hand Protection: Wear chemical-resistant, impervious gloves such as nitrile or neoprene.[4]
Inspect gloves for any signs of degradation or puncture before use.

Skin and Body Protection: Wear a standard laboratory coat. Ensure it is buttoned to provide
maximum coverage. For larger quantities, a chemical-resistant apron is recommended.[4][7]

Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Protocol for General Handling and Use
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Avoid Contact: Prevent all contact with skin and eyes. Do not breathe dust.[4]
Prevent Dust Formation: Handle the solid material carefully to avoid creating dust clouds.[6]

Grounding: For operations involving large quantities, ground and bond containers and
receiving equipment to prevent static discharge.

Hygiene: Do not eat, drink, or smoke in the laboratory area.[4] Wash hands thoroughly after
handling the chemical, before breaks, and at the end of the workday.[4] Remove
contaminated clothing promptly.[4]

Protocol for Storage

o Container: Keep the container tightly closed in a dry, well-ventilated place.[4][5]

» Conditions: Store in a refrigerated, dry environment.[4][5] The material is moisture-sensitive.

[6]
e Incompatibilities: Store away from strong oxidizing agents.[4][6]

Emergency and First Aid Protocols

Immediate and appropriate action is critical in the event of exposure.

Protocol for Accidental Release

o Evacuate: Evacuate non-essential personnel from the spill area.[7]
Ventilate: Ensure adequate ventilation.

Containment: Wearing full PPE, sweep up the spilled solid material, avoiding dust
generation.[8]

Collection: Place the spilled material into a suitable, closed, and labeled container for
disposal.[8]

Decontamination: Clean the spill area thoroughly. Do not allow the product to enter drains.[8]
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Protocol for First Aid

 Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or
symptoms occur, seek medical attention.[4][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes.[5][6] Seek medical
attention.[4]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[5][6] Remove contact lenses if present and easy to do. Seek immediate
medical attention.[4]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek immediate medical attention.[4][5][6]

Stability and Reactivity

o Chemical Stability: The compound is stable under recommended storage conditions.[4] It is,
however, sensitive to moisture.[6]

» Conditions to Avoid: Incompatible products and exposure to moisture.[4][6]
e Incompatible Materials: Strong oxidizing agents.[4][6]

e Hazardous Decomposition Products: Upon thermal decomposition, it can release irritating
gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide
(CO2), and sulfur oxides (SOx).[4][5]

e Hazardous Polymerization: Hazardous polymerization does not occur.[4][6]

Visualized Workflows and Logic

The following diagrams illustrate the logical flow for safe handling and emergency response
procedures.
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Caption: Standard workflow for handling (S)-(-)-tert-Butylsulfinamide.
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Caption: Decision logic for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for (S)-(-)-tert-
Butylsulfinamide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136552#safety-and-handling-precautions-for-s-tert-
butylsulfinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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